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Compound of Interest

Compound Name: Disperse orange 25

Cat. No.: B078697

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the
utilization of Disperse Orange 25, an azo dye, in the fabrication and characterization of photo-
thermo electrochemical cells. The unique photo-thermal properties of this dye make it a
compelling candidate for converting solar and thermal energy into electrical power.[1]

Principle of Operation

Photo-thermo electrochemical cells harness both light (photo) and heat (thermo) to generate an
electrical potential. In the context of Disperse Orange 25, an aqueous solution of the dye
serves as an electrolyte.[2][3][4] When a temperature gradient and illumination are applied
across the cell, several phenomena contribute to the generation of a voltage and current:

o Thermoelectric Effect (Seebeck Effect): A temperature difference across the electrolyte
causes the ions to diffuse from the hot electrode to the cold electrode, creating a potential
difference.

» Photoelectric Effect: Upon illumination, the Disperse Orange 25 dye molecules can absorb
photons, leading to the generation of charge carriers and contributing to the overall
photocurrent.
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The combination of these effects in a photo-thermo electrochemical cell can lead to enhanced

power generation compared to a purely thermoelectric or photoelectric device.

Quantitative Data Summary

The performance of photo-thermo electrochemical cells utilizing Disperse Orange 25 is highly

dependent on the cell configuration, including the choice of electrodes and the operating

conditions. The following tables summarize key performance parameters from various studies.

Table 1: Performance of Cu/Disperse Orange 25/Cu Flexible Photo-Thermo Electrochemical

Cell[3][5][6]

Parameter Value Conditions
Open-Circuit Voltage (Voc) 18 -20 mVv AT=10°C
Short-Circuit Current (Isc) 0.4-0.5pA AT =10°C
Seebeck Coefficient 1.9-2.2mV/°C -

Average Output Power up to 0.26 pWw -

Table 2: Performance of n-InP/Disperse Orange 25/C Photo-Thermo Electrochemical Cell[2]

Parameter Value Conditions
Light intensity increased from
Open-Circuit Voltage (Voc) Increase of 100% dark to 425 W/mz2, Temperature
increased from 25°C to 60°C
Light intensity increased from
Short-Circuit Current (Isc) Increase of 300% dark to 425 W/m2, Temperature

increased from 25°C to 60°C

Table 3: Performance of Zn/Disperse Orange 25/C Photo-Thermo Electrochemical Cell[4]
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Parameter Value Conditions

Temperature increased from
Open-Circuit Voltage (Voc) Approximately constant 36°C to 60°C (Light intensity
up to 380 W/m2)

Temperature increased from
Short-Circuit Current (Isc) 1.6 times increase 36°C to 60°C (Light intensity
up to 380 W/m?)

Temperature increased from
Output Power 1.6 times increase 36°C to 60°C (Light intensity
up to 380 W/m2)

Experimental Protocols

The following protocols provide a detailed methodology for the fabrication and characterization
of photo-thermo electrochemical cells using Disperse Orange 25.

Materials and Equipment
o Dye: Disperse Orange 25 (C17H17NsO2, Molecular Weight: 323.35 g/mol )[3]

e Solvent: Distilled water

o Electrodes:

o

Copper (Cu) plates (e.g., 4 mm diameter, 2 mm thickness)[3]

[¢]

n-type Indium Phosphide (n-InP)

[¢]

Carbon (C) plates or rods[2][4]

o

Zinc (Zn) rods[4]
e Cell Casing:

o Flexible polymer tubes (e.g., 4 mm internal diameter)[3]
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o Sealed organic glass box (e.g., 35 x 13 x 14 mm or 35 x 30 x 14 mm)[2][4]

¢ Measurement Instruments:

o Digital Multimeter (e.g., HIOKI 3256 Digital HITESTER, Fluke-87)[2][3]

o

Light Source (e.g., filament lamp)[3][4]

[¢]

Light Intensity Meter (e.g., KYOCERA JIM-100, Amprove LM-80)[2][3]

[e]

Low-power electric heater

[e]

Thermocouples

Preparation of Disperse Orange 25 Electrolyte

» Weigh the desired amount of Disperse Orange 25 powder.

e Dissolve the powder in a measured volume of distilled water to achieve the target
concentration (e.g., 1, 3, or 5 wt.%).[2][4]

 Stir the solution until the dye is completely dissolved.

Fabrication of Photo-Thermo Electrochemical Cells

The following diagrams illustrate the workflow for fabricating different cell configurations.
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Flexible Cu/D0O25/Cu Cell Fabrication
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Fabrication workflow for a flexible Cu/Disperse Orange 25/Cu cell.
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n-InP/D0O25/C or Zn/DO25/C Cell Fabrication

Click to download full resolution via product page

Fabrication workflow for n-InP/DO25/C or Zn/DO25/C cells.

Characterization Protocol

o Temperature Gradient Creation:
o Use a low-power electric heater or a light source to heat one electrode of the cell.

o Measure the temperature of both the hot and cold electrodes using thermocouples to
determine the temperature gradient (AT).[3]

e lllumination:
o Use a filament lamp as a light source.[3][4]

o Measure the light intensity at the surface of the cell using a light intensity meter.
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e Electrical Measurements:

o

Connect the electrodes of the cell to a digital multimeter.

o Measure the open-circuit voltage (Voc) by setting the multimeter to the voltage
measurement mode.

o Measure the short-circuit current (Isc) by setting the multimeter to the current
measurement mode.

o Record Voc and Isc at different temperature gradients and light intensities.
» Seebeck Coefficient Calculation:
o Plot the open-circuit voltage (Voc) as a function of the temperature gradient (AT).

o The slope of the Voc vs. AT graph gives the Seebeck coefficient.

Characterization Workflow

Click to download full resolution via product page
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General workflow for the characterization of photo-thermo electrochemical cells.

Safety Precautions

» Disperse Orange 25 is a chemical dye and should be handled with appropriate personal
protective equipment (PPE), including gloves and safety glasses.

» Follow standard laboratory safety procedures when working with electrical equipment and
heat sources.

Conclusion

Disperse Orange 25 demonstrates significant potential for application in photo-thermo
electrochemical cells. The straightforward cell fabrication and the use of an aqueous electrolyte
make this a cost-effective and accessible area of research. Further optimization of electrode
materials, dye concentration, and cell design could lead to significant improvements in power
output, paving the way for practical applications in low-power energy harvesting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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